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Compound of Interest

Compound Name: Methidathion

Cat. No.: B032985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key metabolites of
Methidathion in rats, focusing on quantitative data, detailed experimental protocols, and the
metabolic pathways involved. The information presented is crucial for understanding the
biotransformation and toxicokinetics of this organophosphate insecticide.

Quantitative Analysis of Methidathion Metabolites

The metabolism of Methidathion in rats is extensive, leading to a variety of metabolites
primarily excreted in the urine. The distribution of these metabolites can vary based on the
specific radiolabeling position of the parent compound and the sex of the animal. The following
tables summarize the quantitative data on the major metabolites identified in the urine of rats
following oral administration of 14C-labeled Methidathion.

Table 1: Urinary Metabolites of 14C-Carbonyl Labeled Methidathion in Rats[1]
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. Male (% of Total Urinary Female (% of Total Urinary
Metabolite . .. . .
Radioactivity) Radioactivity)
Organic Soluble Metabolites 79% 66%
Sulfide Derivative 44-45% 44-45%
Sulfone 14.2% 8%
Sulfoxide 11.1% 3.3%

Table 2: Urinary Metabolites of 14C-Methoxy Labeled Methidathion in Rats[1]

Metabolite % of Total Urinary Radioactivity
Organic Soluble Metabolites 67-72%

Aqueous Soluble Metabolites 28-33%

Sulfoxide 40.5%

Sulfone 23%

Desmonomethyl Derivative 10.5%

Cysteine Conjugate 2.1%

RH Compound

1%

Unchanged Parent

0.8% (female only)

Sulfide

0.3% (male only)

Oxygen Analog

0.2% (male only)

Table 3: Urinary Metabolites of 14C-Ring Carbon Labeled Methidathion in Rats[1]
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Metabolite % of Total Urinary Radioactivity
Organic Soluble Metabolites 61-63%

Aqueous Soluble Metabolites 37-39%

Sulfide 35.4%

Sulfoxide 8.6%

Sulfone 8.2%

RH Compound 2.1%

Oxygen Analog 0.6%

Experimental Protocols

The following section details the methodologies employed in the key studies that investigated
the metabolism of Methidathion in rats.

Animal Models and Dosing

e Animal Species: Charles River CD rats and Sprague-Dawley (SD) rats were used in the cited
studies.[1]

» Dosing: Methidathion, radiolabeled with 14C at the carbonyl carbon, methoxy group, or ring
carbon, was administered to rats via oral gavage.[1] The compound was typically suspended
in a 3% cornstarch solution containing 0.5% polysorbate-80.[1]

e Dose Levels: Single oral doses ranged from 0.25 mg/kg bw to 2.949 mg/kg bw.[1]

Sample Collection

e Urine and Feces: Following administration, urine and feces were collected from the animals.
The majority of the radiolabel was recovered within 24 hours of dosing.[1]

o Tissues: In some studies, tissues and carcasses were also analyzed for radioactivity.[1]

Metabolite Analysis
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o Extraction: Urine samples were partitioned to separate organic and aqueous soluble
metabolites.[1]

o Chromatography: The different metabolites were separated and identified using
chromatographic techniques.[1]

e Quantification: The amount of each metabolite was determined by measuring the
radioactivity associated with the separated components.[1]

Metabolic Pathways and Experimental Workflow

The biotransformation of Methidathion in rats involves several key reactions, including
oxidation, demethylation, and conjugation. The following diagrams illustrate the proposed
metabolic pathway and a general experimental workflow for studying Methidathion
metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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